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An In-depth Technical Guide to the Safety and Handling of Linalool-d3

Introduction
Linalool-d3 is a deuterated isotopologue of linalool, a naturally occurring terpene alcohol found

in many essential oils.[1] In Linalool-d3, three hydrogen atoms have been replaced by

deuterium, a stable isotope of hydrogen.[2] This isotopic labeling makes it a valuable tool in

scientific research, particularly as an internal standard for the quantification of linalool by gas

chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry

(LC-MS).[3] It is also utilized in studies of drug metabolism and mechanistic investigations.[2]

While specific safety data for Linalool-d3 is not extensively published, its fundamental

chemical structure is nearly identical to that of linalool. The primary difference is a slight

increase in molecular weight due to the deuterium atoms.[1][2] Therefore, the safety and

handling precautions for Linalool-d3 are based on the comprehensive data available for

linalool (CAS No. 78-70-6). This guide synthesizes the available information to provide a

thorough overview for researchers, scientists, and drug development professionals.

Safety Data Summary
The safety profile of Linalool-d3 is extrapolated from its non-deuterated counterpart, Linalool.
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Deuterated compounds typically have slightly higher boiling points and densities than their non-

deuterated forms.[2] The key properties are summarized below.

Property Value Source

Chemical Formula C₁₀H₁₅D₃O [1][3]

Molecular Weight 157.3 g/mol [1][3]

Appearance Neat oil, Light yellow liquid [3][4]

Odor Floral [4]

Boiling Point
199 °C / 390.2 °F @ 760

mmHg (for Linalool)
[4]

Flash Point 75 °C / 167 °F (for Linalool) [4]

Autoignition Temperature 235 °C / 455 °F (for Linalool) [4]

Solubility

Slightly soluble in Chloroform,

Ethyl Acetate, Methanol.[3] In

water: 1.45 g/L (25°C) (for

Linalool).[4]

[3][4]

Purity ≥99% deuterated forms (d₁-d₃) [3]

Toxicological Data
Toxicological data is primarily derived from studies on linalool. Acute toxicity is associated with

central depressive effects, including ataxia and respiratory disturbances.[5]
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Test Species Route Value Source

LD50 (Acute Oral

Toxicity)
Rat Oral 2790 mg/kg [6][7]

LD50 (Acute

Dermal Toxicity)
Rabbit Dermal 5610 mg/kg [7]

Maternal NOAEL Rat Oral 500 mg/kg/day [8]

Developmental

NOAEL
Rat Oral

≥ 1000

mg/kg/day
[8]

NOAEL: No Observed Adverse Effect Level

GHS Hazard Classification
Linalool is classified as a hazardous substance under the Globally Harmonized System (GHS).

[6][7][9][10]
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Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Flammable

liquids
4

H227:

Combustible

liquid

None Warning

Skin

corrosion/irritatio

n

2
H315: Causes

skin irritation
GHS07 Warning

Serious eye

damage/eye

irritation

2A

H319: Causes

serious eye

irritation

GHS07 Warning

Skin sensitization 1 / 1B

H317: May

cause an allergic

skin reaction

GHS07 Warning

Hazardous to the

aquatic

environment -

Acute

3
H402: Harmful to

aquatic life
None None

Handling and Safety Precautions
Given the hazard profile, appropriate precautions must be taken during handling and storage to

minimize exposure and risk.

Engineering Controls
Ventilation: Handle in a well-ventilated area to prevent the formation of flammable or

explosive concentrations in the air.[6] Use local exhaust ventilation to control vapors.

Safety Equipment: Ensure eyewash stations and safety showers are close to the workstation

location.[4][11]

Personal Protective Equipment (PPE)
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Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[4]

[12]

Skin Protection: Wear suitable protective gloves (e.g., tested according to EN 374) and

clothing to prevent skin exposure.[4][13] Contaminated work clothing should not be allowed

out of the workplace.[10][14]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[4]

Hygiene Measures
Wash hands thoroughly after handling and before eating, drinking, or smoking.[6][13]

Remove and wash contaminated clothing before reuse.[11]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[10][14]

Storage
Keep container tightly closed in a dry, cool, and well-ventilated place.[4] Recommended

storage temperature is 2–8 °C.[13]

Keep away from heat, sparks, open flames, and other ignition sources.[4][6][9]

Store away from incompatible materials such as strong oxidizing agents, bases, and strong

acids.[4]

Spill and Disposal
Spill Response: In case of a spill, remove all sources of ignition.[4] Absorb with inert material

(e.g., sand, diatomaceous earth) and place in a suitable, closed container for disposal.[12]

[13] Ventilate the affected area.[13]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[4] Avoid release to the environment.[6]

Experimental Protocols
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Detailed experimental protocols for the safety assessment of Linalool-d3 are not publicly

available. However, this section describes the general methodologies for relevant toxicological

studies and analytical procedures based on published research for linalool and its derivatives.

Subchronic Toxicity Study (General Methodology)
This protocol is based on a 13-week study of linalool oxide in rats.[15][16]

Animal Model: Male and female Sprague-Dawley rats are commonly used.

Dose Administration: The test substance is administered daily by oral gavage. Doses are

determined from preliminary 14-day studies. For example, doses of 0, 80, 250, and 800

mg/kg body weight/day might be selected.[15][16]

Observations: Animals are observed for clinical signs of toxicity, such as changes in gait or

activity levels.[15] Body weight and food consumption are monitored throughout the study.

Clinical Pathology: At the end of the study, blood samples are collected for hematology and

serum biochemistry analysis to assess effects on liver, kidney, and other organs.[16]

Histopathology: A full necropsy is performed. Organs are weighed, and tissues are examined

microscopically for pathological changes.[15]

Endpoint Analysis: The No-Observed-Adverse-Effect Level (NOAEL) is determined as the

highest dose at which no statistically or biologically significant adverse effects are observed.

[15][16]

Developmental Toxicity Study (General Methodology)
This protocol is based on a developmental toxicity study of linalool in rats.[8]

Animal Model: Presumed pregnant Sprague-Dawley rats are used.

Dose Administration: The test substance is administered by oral gavage during the period of

major organogenesis (e.g., gestational days 7 to 17).

Maternal Observations: Dams are monitored for clinical signs, body weight changes, and

feed consumption.[8]
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Caesarean Section: On gestational day 21, dams are euthanized, and uteri are examined for

implantations, resorptions, and the number of live and dead fetuses.[8]

Fetal Examinations: Fetuses are weighed and examined for external, visceral (soft tissue),

and skeletal abnormalities.[8]

Endpoint Analysis: The maternal NOAEL and developmental NOAEL are established.

Linalool was concluded not to be a developmental toxicant in rats at maternal doses up to

1000 mg/kg/day.[8]

Quantification by GC-MS (General Methodology)
Linalool-d3 is primarily used as an internal standard. The following is a general protocol for its

use in quantifying linalool in a sample.[2]

Sample Preparation: A known concentration of Linalool-d3 is added to the sample

containing the unknown quantity of linalool.

GC Separation: The sample is injected into a gas chromatograph.

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Oven Program: Initial temperature of 60°C, held for 2 minutes, then ramped to 240°C at

5°C/min, and held for 5 minutes.[2]

Injector Temperature: 250°C.[2]

MS Detection: The separated compounds enter the mass spectrometer.

Ionization Mode: Electron Ionization (EI) at 70 eV.[2]

Scan Range: m/z 40-300.[2]

Data Analysis: The mass spectrum for Linalool-d3 will show a molecular ion peak at m/z

157, while non-deuterated linalool has its peak at m/z 154.[2] By comparing the peak area of

linalool (m/z 154) to the peak area of the Linalool-d3 internal standard (m/z 157), the

concentration of linalool in the original sample can be accurately calculated.
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Visualizations
Safe Handling Workflow
The following diagram illustrates the logical workflow for safely handling Linalool-d3 in a

laboratory setting.
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1. Preparation & Risk Assessment

2. Safe Handling & Use

3. Post-Experiment Procedures

4. Emergency Response
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Caption: Logical workflow for the safe handling of Linalool-d3 from preparation to disposal.
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Hazard Profile and Physiological Response
This diagram outlines the relationship between the GHS hazards of Linalool and the potential

physiological responses upon exposure.

Linalool-d3 Exposure

Dermal Contact Ocular Contact Inhalation

Skin Irritation
(H315)

Redness, Itching,
Inflammation

Eye Irritation
(H319)

Serious Eye Irritation,
Pain, Redness

Skin Sensitization
(H317)

Allergic Contact
Dermatitis

Combustible
(H227)

Respiratory Tract
Irritation

Click to download full resolution via product page

Caption: Relationship between Linalool-d3 exposure routes, GHS hazards, and potential

effects.

Conclusion
Linalool-d3 is an essential tool in analytical and metabolic research. While it is not classified

as highly toxic, it presents several hazards that necessitate careful handling. The primary risks

include skin and eye irritation, skin sensitization, and combustibility.[7][10] Researchers and

laboratory personnel must adhere to standard safety protocols, including the use of appropriate

engineering controls and personal protective equipment, to minimize the risk of exposure. By
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following the guidelines outlined in this document, Linalool-d3 can be used safely and

effectively in a research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15619983#linalool-d3-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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